Cas no 93776-60-4 (Phosphoric acid, decyl ester, compd. with 2-aminoethanol)

• Product Name: Phosphoric acid, decyl ester, compd. with 2-aminoethanol
• CAS No: 93776-60-4
• MF: C₁₂H₃₀NO₅P
• MW: 299.344065189362
• CID: 886580
• Update Time: 2023-08-03

Phosphoric acid, decyl ester, compd. with 2-aminoethanol Chemical and Physical Properties

Names and Identifiers

• phosphoric acid, decyl ester, compd. with 2-aminoethanol
• 2-aminoethanol,decyl dihydrogen phosphate
• Decyl dihydrogen phosphate--2-aminoethan-1-ol (1/1)
• Phosphoric acid, decyl ester, compd. with 2-aminoethanol

• Inchi： 1S/C10H23O4P.C2H7NO/c1-2-3-4-5-6-7-8-9-10-14-15(11,12)13;3-1-2-4/h2-10H2,1H3,(H2,11,12,13);4H,1-3H2
• InChI Key： WMINQRJMNXJWPL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCCCCCCC.OCCN

Computed Properties

• Exact Mass: 299.186
• Monoisotopic Mass: 299.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Boiling Point: 482.5°C at 760 mmHg
• Flash Point: 245.6°C
• PSA: 122.82000
• LogP: 2.87410